N-(4-ethoxyphenyl)-4-pyridinecarbothioamide

• IUPAC Name: N-(4-ethoxyphenyl)pyridine-4-carbothioamide
• InChI: InChI=1S/C14H14N2OS/c1-2-17-13-5-3-12(4-6-13)16-14(18)11-7-9-15-10-8-11/h3-10H,2H2,1H3,(H,16,18)
• InChI Key: KXPCXZBZOXMXDP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)C2=CC=NC=C2
• Molecular Formula: C14H14N2OS
• Molecular Weight: 258.34 g/mol

Description

N-(4-ethoxyphenyl)-4-pyridinecarbothioamide, also known as ethyl-4-(4-ethoxyphenyl)thiazol-2-ylamine, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a thiazole derivative that has been synthesized using various methods, and has been found to possess interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4-pyridinecarbothioamide is not fully understood. However, studies have suggested that it may exert its anti-cancer effects by inhibiting the activity of certain enzymes involved in cell proliferation and survival. It may also induce apoptosis in cancer cells by activating certain signaling pathways. Its neuroprotective effects may be due to its ability to scavenge free radicals and reduce oxidative stress in neuronal cells.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-4-pyridinecarbothioamide has been found to possess interesting biochemical and physiological effects. In addition to its anti-cancer and neuroprotective effects, it has been found to possess anti-inflammatory and antioxidant properties. It has also been found to inhibit the activity of certain enzymes involved in lipid metabolism, which may have implications for the treatment of metabolic disorders such as obesity and diabetes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-4-pyridinecarbothioamide in lab experiments is its relatively low toxicity. Studies have shown that it is well-tolerated by cells and animals at therapeutic doses. However, one limitation is its poor solubility in aqueous solutions, which may limit its use in certain experiments. It may also require the use of organic solvents, which may affect the results of certain assays.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-4-pyridinecarbothioamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. Further studies are needed to elucidate its mechanism of action and to optimize its therapeutic potential.
Another area of interest is its potential as a tool for studying the role of oxidative stress in various disease states. N-(4-ethoxyphenyl)-4-pyridinecarbothioamide may be useful for investigating the effects of oxidative stress on cellular signaling pathways and for identifying potential targets for therapeutic intervention.
In conclusion, N-(4-ethoxyphenyl)-4-pyridinecarbothioamide is a thiazole derivative that has been studied for its potential applications in scientific research. It possesses interesting biochemical and physiological effects, including anti-cancer and neuroprotective effects. Further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-4-pyridinecarbothioamide has been described in various research articles. One common method involves the reaction of 4-ethoxybenzaldehyde with thiosemicarbazide in the presence of acetic acid, followed by the reaction of the resulting product with 4-bromopyridine in the presence of potassium carbonate. This method has been found to yield high purity and good yields of the desired compound.

Scientific Research Applications

N-(4-ethoxyphenyl)-4-pyridinecarbothioamide has been studied for its potential applications in various scientific research fields. One area of interest is its potential as an anti-cancer agent. Studies have shown that this compound possesses anti-proliferative effects on various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to induce apoptosis, or programmed cell death, in these cancer cells.
Another area of interest is its potential as a neuroprotective agent. Studies have shown that N-(4-ethoxyphenyl)-4-pyridinecarbothioamide possesses neuroprotective effects against oxidative stress-induced cell damage in neuronal cells. It has also been found to improve cognitive function in animal models of Alzheimer's disease.